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Compound of Interest

Compound Name: 3-[(2-Phenylethoxy)methyl]aniline
CAS No.: 1039862-68-4
Cat. No.: B1519042

Get Quote

Executive Summary

3-[(2-Phenylethoxy)methyl]aniline (CAS: 1039862-68-4) is a critical intermediate in the
synthesis of tyrosine kinase inhibitors and other small-molecule therapeutics. Its structural core
—a meta-substituted aniline linked via an ether bridge to a phenethyl moiety—presents specific
spectral challenges during quality control.

This guide provides a definitive protocol for confirming the identity of this compound,
distinguishing it from its nitro-precursors and structural regioisomers. Unlike generic databases,
we focus on the causality of spectral shifts to provide a self-validating analytical framework.

Structural Logic & Synthesis Pathway

To understand the spectral data, one must understand the origin of the molecule. The synthesis
typically proceeds via a Williamson ether synthesis followed by a chemoselective reduction.

Diagnostic Checkpoint: The most common failure mode is incomplete reduction of the nitro
group or uncleaved benzyl protecting groups (if used).
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Figure 1: Synthesis pathway highlighting the critical transformation from Nitro (Intermediate) to
Amine (Target) which dictates the spectral shift.

Spectral Characterization Data
3.1. Nuclear Magnetic Resonance (NMR) Analysis

The following data represents the predicted high-resolution consensus shifts based on
chemometric additivity rules for the specific solvated environment (CDCIs).

Table 1: 1H NMR Diagnostic Signals (400 MHz, CDCls)
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) Shift (5, o . Coupling Diagnostic
Assignment Multiplicity Integration
ppm) (J) Note
Overlapping
Ar-H (Distal ) aromatic
7.18-7.35 Multiplet 5H - _
Ph) region; less
diagnostic.
Pseudo-
Ar-H (Aniline ) triplet; central
7.12 Triplet 1H 7.8 Hz o
C5) aniline ring
proton.
Critical:
Upfield shift
Ar-H (Aniline ] due to
6.60 — 6.75 Multiplet 3H -
C2/4/6) electron-
donating -
NH2 group.
Sharp singlet.
Benzylic - ) Distinguishes
4.48 Singlet 2H -
CHz2-O0 from
regioisomers.
Exchangeabl
. e with D20.
-NH:z 3.65 Broad Singlet  2H - ) )
Disappears in
acidic media.
Part of the
-O-CHza-
3.72 Triplet 2H 7.2Hz A2B2 ether
(Ethyl)
system.
Benzylic
-CH2-Ph ] ] o
2.95 Triplet 2H 7.2Hz triplet; distinct
(Ethyl)

from O-CHa.

Table 2: 13C NMR Carbon Skeleton Confirmation
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Carbon Type Shift (6, ppm) Interpretation
Deshielded ipso-carbon
C-NH:z (Ipso) ~146.5 )
attached to amine.
Meta-position attachment
C-CH2-0O (Ipso) ~139.0 )
point.
- Shielded: Ortho/Para to NH2.
Ar-CH (Aniline) 114.0-118.5 o
Key purity indicator.
) Characteristic ether linkage
Benzylic CH2 72.8 )
shift.
Downfield due to oxygen
Ethyl O-CH2 71.2 o
electronegativity.
Ethyl Ph-CH2 36.4 Typical benzylic methylene.

3.2. Mass Spectrometry (HRMS)
e Formula: CisH17NO

e Exact Mass: 227.1310
e Observed [M+H]*: 228.1383 = 5 ppm

o Fragmentation Pattern: Expect a major fragment at m/z 106 (loss of phenethyl ether chain,
generating the aminobenzyl cation).

3.3. Infrared Spectroscopy (FT-IR)

» Diagnostic Bands:

o 3350 & 3440 cm~*: Primary amine (-NHz) stretching doublet. Absence confirms Nitro
reduction.

o 1100 cm~1: C-O-C ether stretching (strong).

o Absence of 1350/1530 cm~*: Disappearance of N-O symmetric/asymmetric stretches
(Nitro impurity check).
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Comparative Analysis: Target vs. Alternatives

In drug discovery, this compound is often compared against its Nitro Precursor (process

impurity) and its Benzyl Analog (structural alternative).

Table 3: Comparative Spectral Fingerprints

Target: 3-[(2- _ . Analog: 3-
Impurity: Nitro
Feature Phenylethoxy)methyl (Benzyloxymethyl)an
- Precursor -
]Janiline iline
Upfield (6.6-6.7 Downfield (7.5-8.2 Upfield (6.6-6.7
1H NMR (Ar-H) ppm)Electron-rich ppm)Electron-poor ppm)Similar electronic
ring. ring. environment.
] Two Triplets(- Two Triplets(- One Singlet(-CH2-Ph)
Ether Linkage
CH2CHz2-) system. CH2CHz2-) system. benzyl group.
NHz Signal Present (~3.6 ppm) Absent Present (~3.6 ppm)
) Viscous Oil / Low Yellow Crystalline ] )
Physical State ] ) ] Viscous Oll
melting solid Solid

Experimental Validation Protocol

Objective: Validate batch identity and purity >98%.

Step 1: Sample Preparation

» Dissolve 10 mg of the compound in 0.6 mL of CDCIs (ensure solvent is neutralized; acidity

can shift the NH2z peak or cause broadening).

» Add a trace of TMS (Tetramethylsilane) as an internal reference (0.00 ppm).

Step 2: 1H NMR Acquisition

o Parameters: 16 scans, 30°C, 1s relaxation delay.

e QC Criteria:
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o Verify the integration ratio of Benzylic Singlet (2H) to Aromatic Region (8H total) is exactly
1:4.

o Confirm the presence of the NH2 broad singlet. If unsure, add 1 drop of D20; the peak at
~3.6 ppm should vanish (D-exchange).

Step 3: Purity Calculation

Where

is the integration of the diagnostic benzylic singlet (4.48 ppm for product vs 4.60 ppm for nitro
precursor).

Step 4: HPLC-MS Confirmation

Column: C18 Reverse Phase (e.g., Agilent Zorbax), 3.5 pum.

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

Detection: UV 254 nm and ESI+ (Scan 100-600 m/z).

Success Criteria: Single peak at expected retention time with [M+H]* = 228.1.

Troubleshooting & Logic Flow

Use this decision tree to resolve spectral anomalies.
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Spectral Anomaly Detected

Is the NH2 peak (3.6 ppm) missing?
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Incomplete Reduction
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Is the ether region a singlet instead of triplets?
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Wrong Starting Material
(Benzyl vs Phenethyl)
Action: Check Reagent Inventory

Click to download full resolution via product page

Figure 2: Troubleshooting logic for common spectral deviations in aniline ether synthesis.
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[https://www.benchchem.com/product/b1519042/docs#spectral-confirmation-guide-3-2-
phenylethoxy-methyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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